Cas no 80735-61-1 ((3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol)

(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol structure
80735-61-1 structure
Product Name:(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol
CAS No:80735-61-1
MF:C29H48O
MW:412.690829277039
CID:1801826
PubChem ID:12314483
Update Time:2025-04-21

(3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol Chemical and Physical Properties

Names and Identifiers

    • (3beta,17xi,20xi,22E,24xi)-Stigmasta-5,22-dien-3-ol
    • EINECS 279-536-4
    • 80735-61-1
    • DTXSID501252168
    • (3I(2),17I(3/4),20I(3/4),22E,24I(3/4))-Stigmasta-5,22-dien-3-ol
    • (3β,17xi,20xi,22E,24xi)-stigmasta-5,22-dien-3-ol
    • Inchi: 1S/C29H48O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-10,19-21,23-27,30H,7,11-18H2,1-6H3/b9-8+/t20?,21?,23-,24-,25?,26-,27-,28-,29+/m0/s1
    • InChI Key: HCXVJBMSMIARIN-FFOQWDAPSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)C(C(/C=C/C(CC)C(C)C)C)CC[C@H]21

Computed Properties

  • Exact Mass: 412.370516150g/mol
  • Monoisotopic Mass: 412.370516150g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 674
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.6
  • Topological Polar Surface Area: 20.2Ų
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